Cas no 1097264-90-8 (5-Fluoro-3-methoxypyridin-2-amine)

• Product Name: 5-Fluoro-3-methoxypyridin-2-amine
• CAS No: 1097264-90-8
• MF: C₆H₇FN₂O
• MW: 142.13
• MDL: MFCD18256739
• CID: 3167723
• PubChem ID: 55284814
• Update Time: 2025-11-02

5-Fluoro-3-methoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-methoxypyridin-2-amine
• HDEPDCIKNFFYSO-UHFFFAOYSA-N
• 2-Amino-5-fluoro-3-methoxypyridine
• FCH947968
• 2-Pyridinamine, 5-fluoro-3-methoxy-
• 5-fluoro-3-(methyloxy)-2-pyridinamine
• AK156178
• AX8290505
• D70750
• SB75579
• XTB26490
• 1097264-90-8
• AKOS006349987
• MFCD18256739
• BS-14358
• SCHEMBL2121662
• CS-0150517
• 5-Fluoro-3-methoxypyridin-2-amine

• MDL： MFCD18256739
• Inchi： 1S/C6H7FN2O/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3,(H2,8,9)
• InChI Key： HDEPDCIKNFFYSO-UHFFFAOYSA-N
• SMILES： FC1C=NC(=C(C=1)OC)N

Computed Properties

• Exact Mass: 142.05424101g/mol
• Monoisotopic Mass: 142.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 0.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 211.5±35.0 °C at 760 mmHg
• Flash Point: 81.7±25.9 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

5-Fluoro-3-methoxypyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluoro-3-methoxypyridin-2-amine

5-Fluoro-3-methoxypyridin-2-amine (CAS No. 1097264-90-8): A Versatile Building Block in Modern Chemistry

In the ever-evolving landscape of chemical research and pharmaceutical development, 5-Fluoro-3-methoxypyridin-2-amine (CAS No. 1097264-90-8) has emerged as a critical intermediate compound. This fluorinated pyridine derivative combines unique structural features that make it invaluable for drug discovery, agrochemical formulations, and advanced material science applications.

The molecular structure of 5-Fluoro-3-methoxypyridin-2-amine features a pyridine ring substituted with three strategically positioned functional groups: a fluorine atom at the 5-position, a methoxy group at the 3-position, and an amino group at the 2-position. This specific arrangement creates electronic and steric properties that are particularly attractive for medicinal chemistry applications, where researchers frequently search for "fluorinated drug scaffolds" or "modified pyridine building blocks."

Recent trends in pharmaceutical research highlight growing interest in fluorinated heterocycles, with search queries like "importance of fluorine in drug design" and "methoxy pyridine derivatives in medicine" becoming increasingly common. The presence of both fluorine and methoxy groups in 5-Fluoro-3-methoxypyridin-2-amine makes it particularly relevant to these research directions, as these moieties can significantly influence a compound's bioavailability, metabolic stability, and target binding affinity.

From a synthetic chemistry perspective, 5-Fluoro-3-methoxypyridin-2-amine serves as a versatile precursor for numerous transformations. Chemists frequently inquire about "amine-protected pyridine derivatives" or "selective functionalization of fluoropyridines," areas where this compound shows particular utility. The amino group can undergo various reactions including acylation, sulfonylation, or reductive amination, while the fluorine atom offers opportunities for nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The applications of 5-Fluoro-3-methoxypyridin-2-amine extend beyond pharmaceuticals. In materials science, researchers exploring "fluorinated organic semiconductors" or "pyridine-based ligands for catalysis" find this compound valuable. The electron-withdrawing nature of the fluorine atom combined with the electron-donating methoxy group creates interesting electronic properties that can be fine-tuned for specific applications.

Quality control and analytical characterization of 5-Fluoro-3-methoxypyridin-2-amine typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. Analytical chemists often search for "characterization of fluorinated pyridines" or "stability studies of amino pyridine derivatives," reflecting the importance of thorough compound analysis in research and industrial applications.

Market demand for specialized chemical intermediates like 5-Fluoro-3-methoxypyridin-2-amine continues to grow, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Industry reports frequently highlight search terms such as "high-value fluorinated intermediates market" and "pyridine derivative suppliers," indicating strong commercial interest in compounds with this structural motif.

From a regulatory perspective, proper handling and storage of 5-Fluoro-3-methoxypyridin-2-amine are essential, though it doesn't fall under restricted categories. Safety data sheets typically recommend standard laboratory precautions, and researchers often look up "handling amino pyridine compounds" or "stability of fluorinated heterocycles" for proper protocol information.

The synthesis of 5-Fluoro-3-methoxypyridin-2-amine typically involves multi-step procedures starting from commercially available pyridine precursors. Synthetic chemists frequently search for "regioselective fluorination of pyridines" or "protection-deprotection strategies for pyridine amines," reflecting the technical challenges involved in preparing such compounds with high purity and yield.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable routes to compounds like 5-Fluoro-3-methoxypyridin-2-amine. Search trends show increasing queries for "green synthesis of fluorinated compounds" and "catalytic methods for pyridine functionalization," indicating the industry's shift toward environmentally friendly production methods.

Looking ahead, 5-Fluoro-3-methoxypyridin-2-amine is poised to maintain its importance in chemical research. Its unique combination of substituents makes it particularly valuable for addressing current challenges in drug discovery and materials science, ensuring continued relevance in response to search queries like "next-generation pharmaceutical intermediates" and "advanced heterocyclic building blocks."

For researchers and manufacturers working with 5-Fluoro-3-methoxypyridin-2-amine, proper documentation of its physical and chemical properties is crucial. Common searches include "spectral data for fluoropyridines" and "solubility parameters of amino pyridines," highlighting the need for comprehensive technical information to support various applications.

The versatility of 5-Fluoro-3-methoxypyridin-2-amine ensures its ongoing utility across multiple disciplines. Whether serving as a key intermediate in pharmaceutical synthesis or as a specialized reagent in materials development, this compound exemplifies how carefully designed molecular structures can address diverse scientific and industrial needs.